5-Chloro-4-hydroxy-2-methylbenzonitrile

• IUPAC Name: 5-chloro-4-hydroxy-2-methylbenzonitrile
• InChI: InChI=1S/C8H6ClNO/c1-5-2-8(11)7(9)3-6(5)4-10/h2-3,11H,1H3
• InChI Key: AEYLQGYNRNPYKZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1C#N)Cl)O
• Molecular Formula: C8H6ClNO
• Molecular Weight: 167.59 g/mol

Description

5-Chloro-4-hydroxy-2-methylbenzonitrile is a chemical compound that has gained significant interest in scientific research due to its potential applications in various fields.

Scientific Research Applications

Photochemistry Insights

The photochemistry of chloro-hydroxybenzonitriles, including compounds similar to 5-Chloro-4-hydroxy-2-methylbenzonitrile, reveals their potential in generating unique transient species that could be significant for understanding photochemical reactions. Specifically, the study by Bonnichon et al. (1999) on 5-chloro-2-hydroxybenzonitrile highlighted the formation of triplet carbene and its conversion into various photoproducts under different conditions. This research underlines the impact of CN substitution on the photochemical behavior of these compounds, providing a foundation for exploring photochemical applications in synthesis and materials science (Bonnichon, Grabner, Guyot, & Richard, 1999).

Synthetic Applications

Novel synthetic pathways for producing derivatives of benzonitriles, such as the method developed by Rao et al. (2014) for synthesizing 4-(5-substituted amino methyl)-1H-tetrazol-1-yl)benzonitriles, demonstrate the versatility of benzonitriles in creating biologically potent compounds. This synthesis route showcases the utility of benzonitrile derivatives as intermediates in pharmaceutical chemistry and highlights their significance in developing new therapeutic agents (Rao, Rao, & Prasanna, 2014).

Corrosion Inhibition

The application of benzonitrile derivatives in corrosion inhibition, as explored by Verma, Quraishi, and Singh (2015), indicates their potential in protecting metals against corrosion. The study on 2-aminobenzene-1,3-dicarbonitriles derivatives, including a compound structurally related to 5-Chloro-4-hydroxy-2-methylbenzonitrile, showed high inhibition efficiency on mild steel. This research could lead to the development of more effective and environmentally friendly corrosion inhibitors for industrial applications (Verma, Quraishi, & Singh, 2015).

Herbicidal Properties

Research into the herbicidal properties of halogenated hydroxybenzonitriles, such as the work conducted by Stalker, McBride, and Malyj (1988), has demonstrated their effectiveness in conferring resistance to plants against specific herbicides. The introduction of a bacterial detoxification gene into plants, enabling them to degrade the herbicide bromoxynil (a compound similar to 5-Chloro-4-hydroxy-2-methylbenzonitrile), signifies the potential of these compounds in agricultural biotechnology for developing herbicide-resistant crops (Stalker, McBride, & Malyj, 1988).